Cas no 1357951-42-8 (N-[4-Ethoxy-2-(4-methoxyphenyl)quinolin-6-YL]-2-methoxybenzamide)

• Product Name: N-[4-Ethoxy-2-(4-methoxyphenyl)quinolin-6-YL]-2-methoxybenzamide
• CAS No: 1357951-42-8
• MF: C₂₆H₂₄N₂O₄
• MW: 428.479766845703
• CID: 5399413
• PubChem ID: 53113467
• Update Time: 2025-08-05

N-[4-Ethoxy-2-(4-methoxyphenyl)quinolin-6-YL]-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 5-[5-(5-bromopyridin-3-yl)-1,2,4-oxadiazol-3-yl]-1-(3-oxo-3-pyrrolidin-1-ylpropyl)-1H-benzimidazole
• N-[4-ETHOXY-2-(4-METHOXYPHENYL)QUINOLIN-6-YL]-2-METHOXYBENZAMIDE
• N-(4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl)-2-methoxybenzamide
• AKOS021795422
• F3398-0643
• 1357951-42-8
• N-[4-Ethoxy-2-(4-methoxyphenyl)quinolin-6-YL]-2-methoxybenzamide

• Inchi： 1S/C26H24N2O4/c1-4-32-25-16-23(17-9-12-19(30-2)13-10-17)28-22-14-11-18(15-21(22)25)27-26(29)20-7-5-6-8-24(20)31-3/h5-16H,4H2,1-3H3,(H,27,29)
• InChI Key： UQZKUEFHGCICIM-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C2C=CC(=CC=2)OC)N=C2C=CC(=CC2=1)NC(C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 428.17360725g/mol
• Monoisotopic Mass: 428.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 69.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on N-[4-Ethoxy-2-(4-methoxyphenyl)quinolin-6-YL]-2-methoxybenzamide

Research Brief on N-[4-Ethoxy-2-(4-methoxyphenyl)quinolin-6-YL]-2-methoxybenzamide (CAS: 1357951-42-8)

N-[4-Ethoxy-2-(4-methoxyphenyl)quinolin-6-YL]-2-methoxybenzamide (CAS: 1357951-42-8) is a novel quinoline derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, with its unique structural features, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

The synthesis of N-[4-Ethoxy-2-(4-methoxyphenyl)quinolin-6-YL]-2-methoxybenzamide involves a multi-step process, starting from readily available precursors. The compound's structure is characterized by the presence of ethoxy and methoxy substituents, which are believed to play a critical role in its biological activity. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further research and development.

In vitro studies have demonstrated that N-[4-Ethoxy-2-(4-methoxyphenyl)quinolin-6-YL]-2-methoxybenzamide exhibits potent inhibitory activity against specific kinase targets, which are implicated in cancer cell proliferation and survival. For instance, it has been shown to effectively inhibit the activity of protein kinases such as PI3K and mTOR, both of which are key players in the PI3K/AKT/mTOR signaling pathway. This pathway is frequently dysregulated in various cancers, making it a prime target for therapeutic intervention.

Moreover, recent preclinical studies have highlighted the compound's anti-inflammatory properties. It has been observed to modulate the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in cell-based assays. These findings suggest that N-[4-Ethoxy-2-(4-methoxyphenyl)quinolin-6-YL]-2-methoxybenzamide could have dual therapeutic benefits, targeting both cancer and inflammatory diseases.

Pharmacokinetic studies in animal models have revealed favorable absorption and distribution profiles for this compound. It exhibits good oral bioavailability and a reasonable half-life, which are essential attributes for a potential drug candidate. However, further optimization may be required to address certain metabolic stability issues observed in vivo.

Despite these promising findings, challenges remain in the development of N-[4-Ethoxy-2-(4-methoxyphenyl)quinolin-6-YL]-2-methoxybenzamide as a therapeutic agent. For example, its selectivity towards off-target kinases needs to be thoroughly investigated to minimize potential side effects. Additionally, comprehensive toxicology studies are warranted to assess its safety profile in higher organisms.

In conclusion, N-[4-Ethoxy-2-(4-methoxyphenyl)quinolin-6-YL]-2-methoxybenzamide represents a promising candidate for further development in the fields of oncology and inflammation. Its unique chemical structure and multifaceted biological activities make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacokinetic properties and elucidating its precise mechanism of action to pave the way for clinical trials.